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Compound of Interest |

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote
. J

Target Analyte: Rhodinyl Propionate (CAS: 105-89-5) Application Field: Fragrance
Engineering, Controlled Release Systems, Cosmetic Formulation Document Number: AN-
FRAG-RP-05 Version: 2.1 (2025)[1]

Executive Summary & Scientific Rationale

Rhodinyl Propionate is a critical high-impact fragrance ingredient known for its rich, fruity-
floral profile reminiscent of red roses and geraniums.[1] Despite its olfactory value, its
application in functional perfumery (detergents, fabric softeners, pH-active cosmetics) is limited
by two physicochemical vulnerabilities:

o Hydrolytic Instability: As an ester, it is prone to hydrolysis in high-pH environments (e.g.,
laundry detergents), degrading into Rhodinol and Propionic acid, leading to odor distortion.

 Volatility: With a vapor pressure of ~0.005 mmHg at 25°C, it lacks the substantivity required
for "long-lasting” claims on fabric or skin.

This guide details two distinct microencapsulation protocols designed to solve these
challenges. We utilize the high hydrophobicity of Rhodinyl Propionate (LogP = 4.6) to drive
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phase separation, ensuring high encapsulation efficiency (EE).

Material Science: The Core-Shell Interface

Successful encapsulation requires matching the core material's physicochemical properties
with the wall material.

. . Implication for
Parameter Rhodinyl Propionate Data .
Encapsulation

Highly hydrophobic.[1][2] Ideal
for Oil-in-Water (O/W)
emulsification.[1] Requires low
HLB surfactants if W/O/W is
attempted, but standard O/W is

LogP (o/w) 43-4.7

sufficient here.

Mid-range MW allows for
) moderate diffusion through
Molecular Weight 212.33 g/mol _
porous shells; requires cross-

linking to retard release.[1][2]

Critical: Avoid high pH (>9)
during the encapsulation

Chemical Class Terpene Ester process to prevent in-situ
hydrolysis before the shell
forms.[1][2]

Process temperatures must
remain <60°C to prevent

Flash Point ~89°C o ] )
volatilization during synthesis.

[1](2]

Protocol A: Complex Coacervation (Bio-
Compatible/Green)

Best For: Fine fragrances, lotions, "Clean Label" cosmetics. Mechanism: Electrostatic attraction
between positively charged protein (Gelatin) and negatively charged polysaccharide (Gum
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Arabic) induces phase separation around the oil droplet.

Reagents & Equipment

o Core: Rhodinyl Propionate (98%+ purity).
o Wall Material A: Gelatin (Type A, 275 Bloom, isoelectric point ~pH 8-9).
o Wall Material B: Gum Arabic (Acacia).

o Crosslinker: Transglutaminase (Enzymatic, for green claims) or Glutaraldehyde (25%, for
industrial durability).

o Equipment: Overhead stirrer (Heidolph/IKA), pH meter, Water bath.

Step-by-Step Methodology

Step 1: Emulsification (The Critical Phase)

Dissolve 10g Gelatin Type A in 200mL deionized water at 50°C.

Dissolve 10g Gum Arabic in 200mL deionized water at 50°C.

Mix both solutions in a jacketed reactor maintained at 50°C.

Add 20g Rhodinyl Propionate slowly while stirring.

High-Shear Homogenization: Agitate at 8,000-10,000 RPM for 5 minutes.
o Target: Droplet size 10-50 pum. (Check via optical microscopy).

Step 2: Coacervation Induction

e Reduce stirring speed to 300 RPM (Laminar flow).

e Dilute with 400mL warm water (50°C) to reduce viscosity.

 Acidification: Dropwise addition of 10% Acetic Acid or Citric Acid.
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o Target pH:3.8 —4.1.
o Mechanism:[1][2][3] At this pH, Gelatin becomes positively charged (

), while Gum Arabic remains negative (

). They attract and deposit onto the oil interface.
Step 3: Shell Solidification

e Cool the reactor slowly to 5°C (Rate: 1°C/min). Rapid cooling causes thermal shock and
amorphous shells.

e Once at 5°C, add Crosslinker:

o Option A (Green): Add 1g Transglutaminase (dissolved in water). Incubate at 5°C for 4
hours, then raise to 30°C for 4 hours.

o Option B (Industrial): Add 2mL Glutaraldehyde (25%). Stir for 4 hours at 5°C.
Step 4: Isolation
e Adjust pH to 9.0 (if using Glutaraldehyde) to quench reaction.
e Filter slurry and wash with water/isopropanol mix to remove surface oil.

o Spray dry or freeze dry (with maltodextrin carrier) if powder is required.

Mechanism Visualization (Coacervation)
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Caption: Thermodynamic pathway of complex coacervation driven by electrostatic
neutralization and temperature reduction.[1]

Protocol B: Interfacial Polymerization (Polyurea)

Best For: Laundry detergents, fabric softeners (High thermal/mechanical stability). Mechanism:
Monomers dissolved in the oil phase (Isocyanate) react with monomers in the water phase
(Amine) exactly at the droplet interface to form a tough Polyurea shell.

Reagents[1][2][5][6][7]
e Oil Phase: Rhodinyl Propionate (209) + Isocyanate (e.g., PAPI or MDI, 29g).
o Water Phase: Water (150g) + Stabilizer (Polyvinyl Alcohol - PVA, 1%).

e Amine: Diethylenetriamine (DETA) or Hexamethylenediamine (HMDA).

Step-by-Step Methodology

» Pre-polymer Preparation: Dissolve MDI (Methylene diphenyl diisocyanate) into the Rhodinyl
Propionate. This "Pre-mix" protects the isocyanate from premature reaction.
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Emulsification: Add the Oil Phase to the Water Phase (containing PVA).

o Shear: Homogenize to form an O/W emulsion.[4]

o Critical Check: Ensure no water enters the oil droplets (Isocyanate reacts with water to
release

, causing pinholes).
Polymerization Start:

o Once emulsion size is stable (e.g., 20 um), add the Amine solution dropwise to the water
phase.

o Reaction: Isocyanate (Oil side) + Amine (Water side)
Polyurea Shell (Interface).
Curing: Heat to 55°C and stir gently for 3-4 hours to complete the cross-linking.

Finish: Adjust pH to neutral. Add Silica (flow agent) if drying.

Characterization & Validation Protocols

Trustworthiness in encapsulation is defined by Encapsulation Efficiency (EE). You must prove

the oil is inside, not just adsorbed on the outside.

Quantification via GC-MS (Standard Protocol)[1]

A. Total Oil Determination (Theoretical Yield Check)

Take 100mg of microcapsules.

Add 10mL Methanol (Rhodinyl Propionate is soluble) + 1mL Internal Standard (e.g.,
Dodecane).

Sonicate for 30 mins to rupture shells.

Inject into GC-MS.[1]
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B. Surface/Free Oil Determination (The Quality Metric)

Take 100mg of intact microcapsules.

Add 10mL Hexane (Extracts surface oil but does not dissolve cured Polyurea/Gelatin

quickly).

Gently invert for 1 minute (Do NOT sonicate).

Filter and inject supernatant into GC-MS.
Calculation:

Target EE for Rhodinyl Propionate: >85% (Coacervation), >92% (Polyurea).

Release Profiling (Headspace Analysis)

To validate the "Long-Lasting" claim:

Apply capsules to a glass slide or fabric swatch.

Place in a dynamic headspace chamber at 35°C (Skin temp).

Capture volatiles on Tenax TA traps at T=0, T=6h, T=12h.

Analyze via Thermal Desorption GC-MS.[1]

Pass Criteria: Rhodinyl Propionate peak area at T=12h must be >50% of T=0 (Linear
release) or show a "burst” only upon friction (if friction-triggered).

Troubleshooting Guide (Expert Insights)
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Issue Probable Cause Corrective Action

o ) Reduce RPM. Ideally, keep
] o Emulsification speed too high ) )
Low Encapsulation Efficiency ) particle size >10um to
(droplets too small, high L
(<70%) minimize surface-to-volume
surface area).[1][2] )
ratio.[1]

Once the crosslinker/amine is
High shear during the shell added, reduce stirring to the
"Football" Shaped Capsules ) o )
hardening phase.[1][2] minimum required to keep

particles suspended.

Check pH during process.[1][2]
If using Coacervation, ensure
o Hydrolysis of Rhodinyl the time spent at pH <4 is
Odor Change (Sour/Acidic) ) o )
Propionate.[1][2] minimized or temperature is
kept low (<10°C) during the

acidic phase.

Add a glidant (Silica) post-
) Excess wall material or filtration.[1][2] Ensure cooling
Agglomeration ) . o ) )
insufficient cooling time.[1][2] rate is slow (1°C/min) to allow

orderly shell formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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